2-Methylamino-1-nitrosonaphthalene

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: N-methyl-1-nitrosonaphthalen-2-amine
• InChI: InChI=1S/C11H10N2O/c1-12-10-7-6-8-4-2-3-5-9(8)11(10)13-14/h2-7,12H,1H3
• InChI Key: BTBLSOIHBQDNKA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C2=CC=CC=C2C=C1)N=O

Description

2-Methylamino-1-nitrosonaphthalene is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

Antitumor Activity
Research has indicated that compounds similar to 2-Methylamino-1-nitrosonaphthalene exhibit significant antitumor properties. A study highlighted the compound's potential in inhibiting tumor cell proliferation, demonstrating an effective mean growth inhibition (GI) value against various human cancer cell lines. The compound's structure allows for interaction with biological targets involved in cell cycle regulation and apoptosis, making it a candidate for further development as an anticancer agent .

Mechanism of Action
The mechanism by which this compound exerts its effects may involve the generation of reactive oxygen species (ROS), leading to oxidative stress in cancer cells. This process can trigger apoptotic pathways, resulting in cell death. Additionally, its ability to modify DNA and proteins through nitrosation reactions may contribute to its antitumor efficacy .

Toxicology

Toxicological Studies
Toxicological assessments have been conducted to evaluate the safety profile of this compound. Studies indicate that exposure to this compound can lead to cytotoxic effects in various biological systems, particularly in lung tissues. In animal models, dose-dependent injury was observed in bronchiolar epithelial cells following exposure, highlighting the need for careful handling and risk assessment in laboratory settings .

Potential Health Risks
The compound has been linked to potential health risks, including respiratory toxicity and possible carcinogenic effects. While some studies have shown no significant oncogenic potential in long-term feeding studies with mice, further investigations are warranted to fully understand its implications for human health .

Materials Science

Dye Synthesis
this compound serves as an intermediate in the synthesis of various dyes and pigments used in textiles and coatings. Its vibrant color properties make it suitable for applications requiring high visibility and stability under different environmental conditions .

Polymer Chemistry
In polymer chemistry, derivatives of this compound are explored for their potential use as additives that enhance the mechanical properties and thermal stability of polymers. The incorporation of such compounds can lead to improved performance characteristics in commercial materials .

Case Studies

Study	Focus	Findings
Study 1	Antitumor Effects	Demonstrated significant inhibition of tumor cell growth with a GI value indicating effective cytotoxicity against various cancer lines .
Study 2	Toxicological Assessment	Identified dose-dependent cytotoxicity in lung epithelial cells, emphasizing the need for safety protocols when handling the compound .
Study 3	Dye Applications	Utilized as a precursor for synthesizing dyes with enhanced colorfastness and stability under UV exposure .